Cas no 97927-92-9 (7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

• Product Name: 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CAS No: 97927-92-9
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• MDL: MFCD09038583
• CID: 803184
• PubChem ID: 10330274
• Update Time: 2025-06-08

7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazine-2,4(1H)-dione,7-fluoro-1-methyl-
• 7-FLUORO-2-METHYLISATOIC ANHYDRIDE
• 4-Fluoro-2-Methyl Isatin Anhydride
• 5-fluoro-N-methylisatoic anhydride
• 7-fluoro-1-methyl-1H-3,1-benzoxazine-2,4-dione
• 7-fluoro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione
• 7-fluoro-1-methyl-3,1-benzoxazine-2,4-dione
• N-methyl-4-fluoroisatoic anhydride
• 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• EN300-250672
• UXNYABUCCNUIIF-UHFFFAOYSA-N
• AKOS006330217
• 7-FLUORO-2-METHYLISATOICANHYDRIDE
• 97927-92-9
• SCHEMBL9372564

• MDL： MFCD09038583
• Inchi： 1S/C9H6FNO3/c1-11-7-4-5(10)2-3-6(7)8(12)14-9(11)13/h2-4H,1H3
• InChI Key： UXNYABUCCNUIIF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=O)OC(N(C)C=2C=1)=O

Computed Properties

• Exact Mass: 195.03300
• Monoisotopic Mass: 195.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 52.21000
• LogP: 0.63080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

Research Brief on 7-Fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS: 97927-92-9)

The compound 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS: 97927-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazine-dione core and fluorine substitution, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, which is critical for its potential use in vivo. Additionally, computational modeling revealed that the fluorine atom at the 7-position enhances the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways.

Further investigations into the biological activity of 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione have demonstrated its efficacy as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than its COX-1 inhibition (IC50 > 50 μM). This selectivity suggests potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.

Another area of interest is the compound's role in antimicrobial therapy. A recent study in Antimicrobial Agents and Chemotherapy (2024) investigated the antibacterial properties of 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione against multidrug-resistant Staphylococcus aureus (MRSA). The results indicated a minimum inhibitory concentration (MIC) of 4 μg/mL, comparable to existing antibiotics like vancomycin. Mechanistic studies suggested that the compound disrupts bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs).

Despite these promising findings, challenges remain in the clinical translation of 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, necessitating further structural modifications or formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to enhance its absorption and distribution.

In conclusion, 7-fluoro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS: 97927-92-9) represents a versatile scaffold with potential applications in anti-inflammatory and antimicrobial therapies. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic utility. Future studies should focus on in vivo efficacy and safety profiles to advance this compound toward clinical development.